Cas no 305346-87-6 (1H-Benzimidazole,1-(3-methylbutyl)-)

• Product Name: 1H-Benzimidazole,1-(3-methylbutyl)-
• CAS No: 305346-87-6
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 299825
• Update Time: 2024-01-27

1H-Benzimidazole,1-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-(3-methylbutyl)-
• 1H-Benzimidazole,1-(3-methylbutyl)-(9CI)
• 1-(3-Methylbutyl)-1H-benzimidazole
• 1H-Benzimidazole, 1-(3-methylbutyl)-

• Inchi： 1S/C12H16N2/c1-10(2)7-8-14-9-13-11-5-3-4-6-12(11)14/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： VQHDTNKPHBMTIK-UHFFFAOYSA-N
• SMILES： C1N(CCC(C)C)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 188.13148

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 305.4±25.0 °C(Predicted)
• PSA: 17.82
• pka: 5.48±0.10(Predicted)